Cas no 4964-14-1 (Trimethylarsinoxide)

• Product Name: Trimethylarsinoxide
• CAS No: 4964-14-1
• MF: C₃H₉AsO
• MW: 136.0245616436
• CID: 331116
• PubChem ID: 104930
• Update Time: 2025-11-01

Trimethylarsinoxide Chemical and Physical Properties

Names and Identifiers

• Arsine oxide,trimethyl- (7CI,8CI,9CI)
• Trimethylarsine Oxide
• TriMethylarsinoxide
• (CH3)3As=O
• 2G9V8FPD5G
• CHEBI:27131
• 4964-14-1
• AKOS030239827
• Q27109937
• dimethylarsorylmethane
• SCHEMBL268447
• DTXSID1021401
• FT-0694046
• NS00122705
• trimethylarsane oxide
• UNII-2G9V8FPD5G
• Trimethylarsinoxide KIT (1mg/ml in Water)
• Arsine oxide, trimethyl-
• CCRIS 8956
• Trimethylarsinoxide

• Inchi： 1S/C3H9AsO/c1-4(2,3)5/h1-3H3
• InChI Key： JWOWJQPAYGEFFK-UHFFFAOYSA-N
• SMILES： [As](C)(C)(C)=O

Computed Properties

• Exact Mass: 135.98697
• Monoisotopic Mass: 135.986934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 53
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: Uncertain
• PSA: 17.07
• Solubility: Uncertain

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organoarsenic compounds Pentavalent organic arsenic compounds

Additional information on Trimethylarsinoxide

Comprehensive Overview of Trimethylarsinoxide (CAS No. 4964-14-1): Properties, Applications, and Environmental Impact

Trimethylarsinoxide (TMAO), with the CAS number 4964-14-1, is an organoarsenic compound that has garnered significant attention in both scientific research and industrial applications. This compound is characterized by its unique molecular structure, where three methyl groups are bonded to an arsenic atom, which is further oxidized. The chemical formula of Trimethylarsinoxide is C₃H₉AsO, and it is often studied for its role in environmental chemistry and biochemical pathways.

One of the most frequently searched questions about Trimethylarsinoxide is its toxicity profile and environmental persistence. Researchers have investigated its behavior in aquatic systems, particularly its interaction with microbial communities. Studies suggest that TMAO can be metabolized by certain bacteria, leading to its transformation into less harmful compounds. This property makes it a subject of interest in bioremediation strategies aimed at mitigating arsenic contamination in water sources.

In the context of industrial applications, Trimethylarsinoxide is utilized in specialized chemical syntheses, particularly in the production of semiconductor materials and catalysts. Its ability to act as a precursor in the synthesis of other organoarsenic compounds has made it valuable in material science. However, its use is strictly regulated due to concerns about human exposure and environmental release. Companies handling TMAO must adhere to stringent safety protocols to minimize risks.

The analytical detection of Trimethylarsinoxide is another area of high interest. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly employed to quantify its presence in various matrices. These methods are critical for monitoring environmental samples and ensuring compliance with regulatory standards. Recent advancements in sensor technology have also enabled more rapid and accurate detection of TMAO in field settings.

From a health perspective, the potential effects of Trimethylarsinoxide on human metabolism have been explored. Some studies suggest that TMAO may influence gut microbiota and cardiovascular health, although the mechanisms remain under investigation. This has led to a surge in public interest, particularly among health-conscious individuals seeking to understand the implications of dietary arsenic exposure.

In summary, Trimethylarsinoxide (CAS No. 4964-14-1) is a compound of significant scientific and industrial relevance. Its properties, applications, and environmental impact continue to be areas of active research. As regulatory frameworks evolve and public awareness grows, the demand for sustainable alternatives and advanced detection methods will likely shape the future of TMAO-related studies.